Cas no 898782-74-6 (4'-Methyl-2-(4-methylpiperazinomethyl) benzophenone)

• Product Name: 4'-Methyl-2-(4-methylpiperazinomethyl) benzophenone
• CAS No: 898782-74-6
• MF: C₂₀H₂₄N₂O
• MW: 308.417365074158
• MDL: MFCD03842803
• CID: 1946326
• PubChem ID: 24725463
• Update Time: 2025-04-21

4'-Methyl-2-(4-methylpiperazinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• (4-methylphenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• 4'-METHYL-2-(4-METHYLPIPERAZIN-1-YLMETHYL)BENZOPHENONE
• CTK5G6022
• AG-H-66249
• KB-193191
• 4'-methyl-2-(4-methylpiperazinomethyl) benzophenone
• 4'-methyl-2-(4-methylpiperazinomethyl)benzophenone
• DTXSID80643858
• MFCD03842803
• AKOS016021185
• (4-Methylphenyl){2-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• 898782-74-6
• 4'-Methyl-2-(4-methylpiperazinomethyl) benzophenone

• MDL： MFCD03842803
• Inchi： 1S/C20H24N2O/c1-16-7-9-17(10-8-16)20(23)19-6-4-3-5-18(19)15-22-13-11-21(2)12-14-22/h3-10H,11-15H2,1-2H3
• InChI Key： XFDHXKNPMYLMJH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)C1=CC=CC=C1CN1CCN(C)CC1

Computed Properties

• Exact Mass: 308.18900
• Monoisotopic Mass: 308.188863393Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 2.84920